![molecular formula C12H9ClN4O2 B3380728 7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride CAS No. 2044722-64-5](/img/structure/B3380728.png)
7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride
Overview
Description
7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride, also known as PP2, is a small molecule inhibitor of protein tyrosine kinases (PTKs). It has been extensively studied in scientific research due to its potential therapeutic applications in cancer, inflammation, and other diseases.
Mechanism of Action
Target of Action
Similar pyrazolo[1,5-a]pyrimidine derivatives have been reported to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, making it an appealing target for cancer treatment .
Mode of Action
Pyrazolo[1,5-a]pyrimidine derivatives, such as those studied in the context of cdk2 inhibition, typically work by binding to the atp-binding pocket of the kinase, thereby preventing atp from binding and disrupting the phosphorylation process . This results in the inhibition of CDK2 activity and subsequent alteration in cell cycle progression .
Biochemical Pathways
Inhibition of CDK2 can lead to cell cycle arrest, preventing cells from progressing from the G1 phase to the S phase . This can result in the inhibition of cell proliferation, particularly in cancer cells .
Result of Action
Based on the known effects of cdk2 inhibition, it can be inferred that this compound may lead to cell cycle arrest and potentially induce apoptosis in cancer cells . This could result in the inhibition of tumor growth .
Action Environment
Factors such as ph can impact the stability and fluorescence properties of related pyrazolo[1,5-a]pyrimidine-based fluorophores
Advantages and Limitations for Lab Experiments
7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride has several advantages for use in lab experiments. It is a highly selective inhibitor of PTKs, allowing for the specific targeting of certain signaling pathways. It is also relatively easy to synthesize and has a low molecular weight, making it easily transportable across cell membranes. However, there are also limitations to the use of this compound in lab experiments. It has a short half-life in vivo, requiring frequent dosing in animal models. In addition, it may have off-target effects on other kinases or cellular processes, leading to potential complications in data interpretation.
Future Directions
There are several future directions for the study of 7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride and its potential therapeutic applications. One area of interest is the development of more potent and selective PTK inhibitors based on the structure of this compound. Another area of interest is the investigation of the role of PTKs in disease pathogenesis and the potential for targeted therapies using PTK inhibitors. Finally, the use of this compound in combination with other therapies, such as chemotherapy or immunotherapy, may have synergistic effects in the treatment of cancer and other diseases.
Conclusion
In conclusion, this compound is a small molecule inhibitor of PTKs that has been extensively studied in scientific research. It has potential therapeutic applications in cancer, inflammation, and other diseases. This compound has a well-characterized mechanism of action and has been shown to have a variety of biochemical and physiological effects. While there are limitations to its use in lab experiments, this compound remains an important tool for investigating the role of PTKs in disease and developing targeted therapies.
Scientific Research Applications
7-(Pyridin-3-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid hydrochloride has been widely used in scientific research to investigate the role of PTKs in various cellular processes. It has been shown to inhibit the activity of several PTKs, including Src family kinases, Abl family kinases, and focal adhesion kinase (FAK). This compound has been used to study the role of these kinases in cancer cell proliferation, migration, and invasion. It has also been used in studies of inflammation, angiogenesis, and neuronal signaling.
properties
IUPAC Name |
7-pyridin-3-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N4O2.ClH/c17-12(18)9-7-15-16-10(3-5-14-11(9)16)8-2-1-4-13-6-8;/h1-7H,(H,17,18);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSFJJPBJMZXCMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC=NC3=C(C=NN23)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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